1-(4-Bromophenyl)-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea

Specification

• Molecular Formula: C19H22BBrN2O3
• Molecular Weight: 417.1 g/mol
• IUPAC Name: 1-(4-bromophenyl)-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• Standard InChI: InChI=1S/C19H22BBrN2O3/c1-18(2)19(3,4)26-20(25-18)13-5-9-15(10-6-13)22-17(24)23-16-11-7-14(21)8-12-16/h5-12H,1-4H3,(H2,22,23,24)
• Standard InChI Key: LWRGIIPPDLJNLP-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC=C(C=C2)NC(=O)NC3=CC=C(C=C3)Br

Introduction

1-(4-Bromophenyl)-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea is a complex organic compound that combines a urea functional group with a boron-containing dioxaborolane moiety and a brominated phenyl group. This unique structure suggests potential applications in medicinal chemistry and materials science due to the distinct chemical properties of boron and the versatility of urea derivatives.

Synthesis and Potential Applications

Given the presence of both urea and boron functionalities, this compound could be explored for its potential biological activities, such as anti-cancer properties or interactions with enzymes and receptors, similar to other urea derivatives. Boron compounds have shown promise in medicinal chemistry due to their unique chemical properties.

Comparison with Similar Compounds

While specific data on 1-(4-Bromophenyl)-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea is limited, related compounds like 1-(2-Bromophenyl)-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea have been studied for their structural uniqueness and potential applications. A comparison with other boron-containing compounds highlights the importance of the specific functional groups and their arrangements.

Compound	CAS Number	Similarity	Unique Features
2-(4-Bromophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	68716-49-4	High	Contains only one bromophenyl group
N,N-Bis(4-bromophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline	850153-24-1	Moderate	Features bis(4-bromophenyl)amino group

Research Findings and Future Directions

Research on compounds with similar structures, such as thiourea derivatives, has shown promising results in inhibiting enzymes like urease. While specific biological activity data for 1-(4-Bromophenyl)-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea is not available, its unique structure suggests potential avenues for further investigation into its biological effects and applications in medicinal chemistry.

Future studies could focus on synthesizing this compound and evaluating its interactions with biological targets, as well as exploring its potential in materials science due to the presence of boron.